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Compound of Interest

Compound Name: Astiron
CAS No.: 1620-24-2
Cat. No.: B1665801
Get Quote
. J

This document provides essential safety and logistical information for the handling and disposal
of Astiron. It is intended for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
impact.

Hazard Identification and Risk Assessment

Astiron is a potent proprietary compound with high biological activity. The primary hazards
associated with Astiron include:

» Acute Toxicity: Potentially harmful if inhaled, ingested, or absorbed through the skin.

o Organ Damage: Target organs and long-term health effects are not yet fully characterized.
Assume potential for systemic toxicity.

e Reproductive Hazard: Effects on fertility and unborn children are unknown. Handle as a
potential reproductive toxin.
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Due to these potential hazards, a comprehensive risk assessment must be conducted before
any new procedure involving Astiron is initiated.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Astiron in any form (solid or in solution).
e Eye and Face Protection:
o ANSI Z87.1-compliant safety glasses with side shields are required for all procedures.

o A chemical splash goggles and a face shield must be worn when there is a risk of
splashes or aerosol generation.

¢ Skin Protection:

o Gloves: Double-gloving with nitrile gloves is required. The outer glove should be changed
immediately upon known or suspected contamination. Refer to the glove compatibility
table below.

o Lab Coat: A buttoned, knee-length lab coat is mandatory. A disposable, back-closing gown
is required for procedures with a high risk of contamination.

o Arm Sleeves: Disposable arm sleeves should be worn to protect the skin between the
glove and the cuff of the lab coat.

o Footwear: Closed-toe shoes are required at all times in the laboratory.
* Respiratory Protection:

o All handling of solid Astiron or concentrated solutions must be performed within a certified
chemical fume hood or a Class Il biological safety cabinet to minimize inhalation exposure.

o If engineering controls are not sufficient to maintain exposure below the Occupational
Exposure Limit (OEL), a NIOSH-approved respirator with appropriate cartridges must be
used.
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Quantitative Safety Data

The following table summarizes key quantitative data for the safe handling of Astiron.

Parameter Value

Notes

Occupational Exposure Limit

0.5 pg/m3 (8-hour TWA
(OEL) Hg/m? ( )

This is a provisional limit. All
efforts should be made to keep
exposure As Low As
Reasonably Achievable
(ALARA).

Glove Breakthrough Time

(minutes)
Recommended for routine
Nitrile > 480 (for 1 mg/mL in DMSO) handling. Change immediately
upon contamination.
Potential for allergic reactions
Latex Not Recommended ] ]
and poor chemical resistance.
A 10-minute contact time is
required for effective
Decontamination Solution 1% Sodium Hypochlorite decontamination of surfaces.
Follow with a 70% ethanol
rinse.
Solubility > 50 mg/mL in DMSO

<0.1 mg/mLin PBS pH 7.4

Experimental Protocol: Safe Weighing and

Solubilization of Astiron

This protocol outlines the steps for safely weighing solid Astiron and preparing a stock

solution.

e Preparation:
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1. Don all required PPE as specified in Section 2.
2. Ensure a certified chemical fume hood is operational.
3. Prepare the work surface by lining it with absorbent, plastic-backed paper.

4. Assemble all necessary equipment: analytical balance, spatulas, weigh paper, vials, and
solvent.

5. Prepare a waste container for contaminated disposables within the fume hood.
Weighing:
1. Tare the analytical balance with a clean piece of weigh paper or a tared vial.

2. Carefully transfer the desired amount of solid Astiron onto the weigh paper or into the vial
using a clean spatula.

3. Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth
and dispose of it as hazardous waste.

4. Record the final weight.
Solubilization:

1. Carefully add the appropriate volume of solvent (e.g., DMSO) to the vial containing the
weighed Astiron.

2. Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

3. Visually inspect the solution to ensure there are no undissolved particulates.

Cleanup:

1. Decontaminate all surfaces and equipment using the approved decontamination solution.

2. Dispose of all contaminated disposables (weigh paper, gloves, absorbent paper) in the
designated hazardous waste container.
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3. Remove outer gloves and dispose of them in the hazardous waste.

4. Remove remaining PPE and wash hands thoroughly with soap and water.

Emergency Procedures

Spill Response Workflow
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Astiron Spill Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
and Hazard

Is it a small spill?

Small Spill
(<5g or <100mL)

Large Spill Contain and Clean Up Spill
(>5g or >100mL) Using Spill Kit

Contact Emergency Services Decontaminate Area
and EHS and Equipment

Package and Label
Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page
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» To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Astiron]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665801/docs#standard-operating-procedure-
handling-and-disposal-of-astiron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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